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Introduction

DDO0-2213 is a potent and orally bioavailable small molecule inhibitor that targets the protein-
protein interaction (PPI) between WD repeat-containing protein 5 (WDR5) and Mixed Lineage
Leukemia 1 (MLL1).[1][2][3] The WDR5-MLL1 interaction is crucial for the assembly and
enzymatic activity of the MLL1 histone methyltransferase complex, which plays a key role in
regulating gene expression through methylation of histone H3 at lysine 4 (H3K4).[2][4]
Dysregulation of the MLL1 gene, often through chromosomal translocations, is a hallmark of
aggressive acute leukemias.[2][3] DDO-2213 selectively inhibits the MLL1 histone
methyltransferase activity, leading to the suppression of MLL target gene expression, such as
HOXA9 and MEIS1, and subsequent anti-proliferative effects in MLL-rearranged leukemia
cells.[4] These application notes provide detailed protocols for utilizing DDO-2213 in various
cell culture experiments to investigate its biological effects.

Mechanism of Action

DDO0-2213 disrupts the WDR5-MLL1 complex, which is essential for the catalytic activity of
MLLL1. This inhibition leads to a reduction in H3K4 methylation at the promoter regions of MLL1
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target genes, including the HOXA9 and MEIS1 oncogenes. The downregulation of these key
downstream targets results in cell cycle arrest, induction of apoptosis, and a block in the
proliferation of MLL-rearranged leukemia cells.
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Figure 1: DDO-2213 Mechanism of Action.

Data Presentation
Table 1: In Vitro Activity of DDO-2213
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Parameter Cell Line Cell Type Value Assay Reference
Human
Biphenotypic
Cell
IC50 MV4-11 B 9.7 nM [1]

Proliferation
Myelomonocy

tic Leukemia

Human Acute

Cell
IC50 MOLM-13 Myeloid 15.2 nM ] ) [1]
) Proliferation
Leukemia
Human
Chronic Cell
IC50 K562 _ > 100 uM ) ) [1]
Myeloid Proliferation
Leukemia
Human
Umbilical
. Cell
IC50 HUVEC Vein > 100 uM ) ) [1]
Proliferation
Endothelial
Cells
WDR5 Biochemical
Kd ) N/A 72.9 nM [11[3]
Protein Assay
WDR5-MLL1 Fluorescence
IC50 N/A 29 nM o [1][3]
PPI Polarization

Experimental Protocols
Cell Culture and DDO-2213 Handling

1.1. Cell Line Maintenance:

e MV4-11 and MOLM-13 (MLL-rearranged): Culture in RPMI-1640 medium supplemented with
10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain cell density
between 1 x 105 and 1 x 106 cells/mL.
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e K562 (MLL-wild type): Culture in RPMI-1640 medium supplemented with 10% FBS and 1%
Penicillin-Streptomycin. Maintain cell density between 2 x 105 and 1 x 106 cells/mL.

e Incubate all cell lines at 37°C in a humidified atmosphere with 5% CO2.
1.2. DDO-2213 Stock Solution Preparation:

o DDO0-2213 is soluble in DMSO. Prepare a high-concentration stock solution (e.g., 10 mM) in
sterile DMSO.

 Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C or -80°C for long-term storage. When stored at -80°C, it is
stable for up to 6 months.[1]

1.3. DDO-2213 Treatment:
e Thaw an aliquot of the DDO-2213 stock solution at room temperature.

 Dilute the stock solution to the desired final concentration in the appropriate cell culture
medium immediately before use.

e Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid
solvent-induced cytotoxicity. Include a vehicle control (DMSO only) in all experiments.
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Figure 2: Experimental Workflow Overview.

Cell Viability Assay

This protocol is to determine the effect of DDO-2213 on cell proliferation and to calculate the
IC50 value.

Materials:

o 96-well cell culture plates

o Cell viability reagent (e.g., CellTiter-Glo®, MTS, or XTT)
o Plate reader (luminometer or spectrophotometer)
Procedure:

e Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 90 pL of culture
medium.

 Incubate the plate for 24 hours at 37°C and 5% CO2.

e Prepare a serial dilution of DDO-2213 in culture medium at 10x the final desired
concentrations.

e Add 10 pL of the DDO-2213 dilutions to the respective wells. Include wells with vehicle
control (DMSO) and no treatment.

 Incubate the plate for 72 hours (or desired time point) at 37°C and 5% CO2.
o Add the cell viability reagent to each well according to the manufacturer's instructions.
« Incubate for the recommended time.

» Measure the luminescence or absorbance using a plate reader.
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o Calculate the percentage of cell viability relative to the vehicle control and determine the
IC50 value using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis

This protocol is to detect changes in the expression of DD0O-2213 target proteins.
Materials:

o 6-well cell culture plates

o RIPA lysis buffer with protease and phosphatase inhibitors

o BCA protein assay kit

e SDS-PAGE gels and running buffer

o Transfer buffer and PVDF membrane

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies (e.g., anti-HOXA9, anti-MEIS1, anti-H3K4me3, anti-3-actin)
e HRP-conjugated secondary antibodies

o Chemiluminescent substrate

Procedure:

o Seed cells in 6-well plates at a density of 1 x 106 cells/mL and treat with desired
concentrations of DDO-2213 for 48-72 hours.

o Harvest cells, wash with cold PBS, and lyse in RIPA buffer.
o Determine protein concentration using the BCA assay.
e Denature 20-30 pg of protein per sample by boiling in Laemmli buffer.

o Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
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» Block the membrane in blocking buffer for 1 hour at room temperature.

» Incubate the membrane with primary antibody overnight at 4°C with gentle agitation.
(Recommended starting dilutions: HOXA9 1:1000, MEIS1 1:1000, H3K4me3 1:1000, (-actin
1:5000; optimization is required).

e Wash the membrane three times with TBST.
¢ Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.
e Wash the membrane three times with TBST.

o Add chemiluminescent substrate and visualize the protein bands using an imaging system.

Apoptosis Assay by Annexin V/Propidium lodide (PI)
Staining

This protocol is to quantify the extent of apoptosis induced by DDO-2213.
Materials:

e Annexin V-FITC/PI Apoptosis Detection Kit

e Flow cytometer

Procedure:

e Seed cells in 6-well plates and treat with DDO-2213 for 48-72 hours.

o Harvest both adherent and suspension cells and wash twice with cold PBS.

» Resuspend the cells in 1X binding buffer provided in the kit to a concentration of 1 x 106
cells/mL.

o Transfer 100 pL of the cell suspension to a flow cytometry tube.

e Add 5 pL of Annexin V-FITC and 5 pL of PI.
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» Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
e Add 400 pL of 1X binding buffer to each tube.

e Analyze the samples by flow cytometry within 1 hour.

Cell Cycle Analysis

This protocol is to determine the effect of DDO-2213 on cell cycle progression.
Materials:

e Propidium lodide (PI) staining solution (containing RNase A)

e Flow cytometer

Procedure:

o Seed cells in 6-well plates and treat with DDO-2213 for 24-48 hours.

» Harvest cells, wash with cold PBS, and fix in ice-cold 70% ethanol while vortexing gently.
 Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

e Wash the cells with PBS to remove the ethanol.

o Resuspend the cell pellet in Pl staining solution.

 Incubate for 30 minutes at room temperature in the dark.

» Analyze the samples by flow cytometry. The DNA content will be used to determine the
percentage of cells in GO/G1, S, and G2/M phases of the cell cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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